Cas no 942070-78-2 (Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester)

Imidazo[1,2-a]pyridine-3-boronic acid pinacol ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester group enhances shelf life and handling convenience while maintaining reactivity under mild conditions. The imidazo[1,2-a]pyridine scaffold offers a valuable heterocyclic motif for pharmaceutical and materials science applications, enabling efficient C-C bond formation. This reagent exhibits good solubility in common organic solvents, facilitating its use in diverse synthetic protocols. Its compatibility with a range of functional groups makes it a practical choice for constructing complex molecular architectures. The product is typically characterized by NMR and HPLC to ensure high purity and batch consistency.

Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester structure

942070-78-2 structure

Product Name:Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester

CAS No:942070-78-2

MF:C₁₃H₁₇BN₂O₂

MW:244.097283124924

MDL:MFCD09997877

CID:1011995

PubChem ID:25000396

Update Time:2025-05-23

Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
- Imidazo[1,2-a]pyridine-3-boronic acid pinacol ester
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine (ACI)
- 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,2-a]pyridine
- MFCD09997877
- DTXSID90648394
- AKOS015995503
- EN300-102016
- Z1349795147
- P10894
- IMIDAZO[1,2-A]PYRIDIN-3-YLBORONIC ACID PINACOL ESTER
- SCHEMBL183636
- MB08378
- CS-0054293
- 942070-78-2
- DB-079822
- 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
- SY383762
- Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester
- MDL： MFCD09997877
- Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-9-15-11-7-5-6-8-16(10)11/h5-9H,1-4H3
- InChI Key： STTXSARKMPZOEZ-UHFFFAOYSA-N
- SMILES： N1=C2N(C=CC=C2)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

Exact Mass: 244.1383080g/mol
Monoisotopic Mass: 244.1383080g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.8Å²

Experimental Properties

Density: 1.12

Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM136072-100mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95+%	100mg	$684	2021-08-05
Fluorochem	232191-250mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95%	250mg	£788.00	2021-07-08
Fluorochem	232191-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95%	1g	£1576.00	2021-07-08
TRC	I387553-250mg	Imidazo[1,2-a]pyridine-3-boronic Acid Pinacol Ester	942070-78-2		250mg	$ 195.00	2022-06-04
TRC	I387553-1g	Imidazo[1,2-a]pyridine-3-boronic Acid Pinacol Ester	942070-78-2		1g	$4248.00	2023-05-18
TRC	I387553-2.5g	Imidazo[1,2-a]pyridine-3-boronic Acid Pinacol Ester	942070-78-2		2.5g	$ 1560.00	2022-06-04
Chemenu	CM136072-100mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95%+	100mg	$526	2024-07-19
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04575-5g	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95%	5g	$2450	2023-09-07
eNovation Chemicals LLC	Y1000659-1g	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95%	1g	$1700	2024-08-02
Alichem	A029194022-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine	942070-78-2	95%	1g	$1632.00	2023-08-31

Imidazo1,2-apyridine-3-boronic Acid Pinacol Ester Production Method

Production Method 1

274-76-0

73183-34-3

942070-78-2

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ; 24 h, 80 °C

Reference

: C-H Activation/Metalation Approaches for the Synthesis of Indolizine Derivatives

Bertallo, Camila R. d. S.; Arroio, Thais R.; Toledo, Monica F. Z. J.; Sadler, Scott A.; Vessecchi, Ricardo; et al, European Journal of Organic Chemistry, 2019, 2019(31-32), 5205-5213

Production Method 2

274-76-0

25015-63-8

942070-78-2

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Pentane ; 10 - 15 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ; rt; 20 min, rt
1.3 Solvents: Diethyl ether ; rt; 1.5 h, rt

Reference